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Compound of Interest

Compound Name: Phthalic anhydride

Cat. No.: B7721444

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of Phthalic Anhydride (CAS No. 85-44-9), a
versatile chemical intermediate with significant applications across various industries, including
pharmaceuticals. This document details its physicochemical and chemical properties, industrial
synthesis, key reactions with experimental protocols, and essential safety information.

Core Physicochemical Properties

Phthalic anhydride is a white crystalline solid with a characteristic acrid odor.[1][2][3] It is the
anhydride of phthalic acid and is a crucial raw material in the production of plasticizers, resins,
and dyes.[4][5]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b7721444?utm_src=pdf-interest
https://www.benchchem.com/product/b7721444?utm_src=pdf-body
https://www.benchchem.com/product/b7721444?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=cv1p0457
https://www.chemicalbook.com/synthesis/diethyl-phthalate.htm
https://archive.org/stream/synthesisofquini00fogl/synthesisofquini00fogl_djvu.txt
http://www.edu.utsunomiya-u.ac.jp/chem/v13n1/11_2d4_2.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Phenolphthalein_from_Phthalic_Anhydride_and_Phenol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7721444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References
Molecular Formula CsHa0s3 [1112][6]
Molar Mass 148.1 g/mol [1]
White flakes or lustrous
Appearance [11[71[8]
needles
Melting Point 131.6 °C (268.9 °F; 404.8 K) [1]
- , 295 °C (563 °F; 568 K)
Boiling Point ) [1]
(sublimes)
) 1.53 g/cm3 (solid); 1.20 g/mL
Density [1][°]
(molten)
o 0.62 g/100g (20-25 °C); 19.0
Solubility in water [1]
0/100g (100 °C); reacts slowly
Vapor Pressure 0.0015 mmHg (20 °C) [1]
Flash Point 152 °C (306 °F) [2]
Autoignition Temperature 580 °C (1076 °F) [10]

Chemical Properties and Reactivity

Phthalic anhydride's reactivity is centered around its anhydride functional group, making it

susceptible to nucleophilic attack. Key reactions include hydrolysis, alcoholysis, and

ammonolysis.[2][6][9]

» Hydrolysis: It reacts with hot water to form ortho-phthalic acid.[1] This reaction is generally

not reversible, though phthalic acid can be dehydrated back to the anhydride at

temperatures above 180 °C.[1]

» Alcoholysis (Esterification): Phthalic anhydride reacts with alcohols to form phthalate

esters, which are widely used as plasticizers.[1][4] The reaction proceeds in two steps, first

forming a monoester and then, with the removal of water, a diester.[1]
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 Ammonolysis: Reaction with ammonia yields phthalimide, a crucial intermediate in the
synthesis of primary amines via the Gabriel synthesis.[1][9]

o Friedel-Crafts Acylation: It can react with aromatic hydrocarbons to produce anthraquinone
derivatives, which are precursors to various dyes.[2]

Phthalic anhydride is incompatible with strong oxidizing agents, strong bases, and water, with
which it can react exothermically.[6][7]

Industrial Synthesis

The primary industrial method for producing phthalic anhydride is the catalytic vapor-phase
oxidation of either o-xylene or naphthalene.[9][11] The o-xylene route is now more common
due to its higher atom economy.[11]

Figure 1: Industrial production routes for Phthalic Anhydride.

The reaction using o-xylene is typically carried out at 320-400 °C using a vanadium pentoxide
(V20s) catalyst.[1][11] The product is then recovered and purified by distillation using a series
of switch condensers.[1]

Experimental Protocols
Synthesis of Diethyl Phthalate (Plasticizer)

This protocol describes the esterification of phthalic anhydride with ethanol to produce diethyl
phthalate.

Materials:

¢ Phthalic anhydride (16.25 g)

Ethanol (150 mL)

Concentrated sulfuric acid (6 mL)

3A Molecular sieves (15 g)

Sodium bhicarbonate solution
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e Anhydrous magnesium sulfate

Procedure:

o Combine phthalic anhydride and ethanol in a 250 mL round-bottom flask.[8]
o Carefully add concentrated sulfuric acid to the mixture.[8]

e Set up a Soxhlet extractor packed with 3A molecular sieves above the flask and fit it with a
condenser.[8]

e Heat the mixture to reflux for 2 hours.[8]
 After cooling, remove the excess ethanol via simple distillation.[3]

o Wash the remaining residue with water, followed by sodium bicarbonate solution until
effervescence ceases, and then with water again.[8]

o Separate the organic layer and dry it with anhydrous magnesium sulfate.[8]

« Filter to remove the drying agent to obtain crude diethyl phthalate.[8]

Distillation & Washing
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Figure 2: Workflow for the synthesis of Diethyl Phthalate.

Synthesis of Phthalimide

This protocol details the preparation of phthalimide from phthalic anhydride and aqueous

ammonia.

Materials:

¢ Phthalic anhydride (500 g)

e 28% Aqueous ammonia (400 g, 444 cc)

Procedure:

In a 5-liter round-bottomed Pyrex flask, mix phthalic anhydride and 28% aqueous
ammonia.[1]

o Fit the flask with an air condenser.

e Slowly heat the flask with a free flame until the mixture is in a state of quiet fusion at
approximately 300 °C.[1] It is advisable to occasionally shake the flask during heating.

e Pour the hot reaction mixture into a crock and cover it to prevent sublimation.[1]

 Allow the mixture to cool. The resulting solid is practically pure phthalimide.[1] The yield is
typically 95-97%.[1]
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Heat to ~300°C
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Figure 3: Workflow for the synthesis of Phthalimide.

Synthesis of Phenolphthalein (Indicator)

This protocol describes the synthesis of the pH indicator phenolphthalein.

Materials:

Phthalic anhydride (1.5 g)

Phenol (2 g)

Concentrated sulfuric acid (a few drops)

Dichloromethane (DCM)

2 M Sodium hydroxide solution

2 M Hydrochloric acid solution

Procedure:
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Add phenol and phthalic anhydride to a 25 mL round-bottom flask.[7]
Add a few drops of concentrated sulfuric acid.[7]

Heat the mixture to 150 °C for 2 hours.[7]

After cooling, add distilled water and dichloromethane to the flask.[7]
Transfer the mixture to a separatory funnel and extract the organic layer.

Wash the organic layer with a 2 M sodium hydroxide solution. The aqueous layer will turn a
characteristic purple color.[7]

Separate the aqueous layer and pour it into a 2 M hydrochloric acid solution to precipitate
the phenolphthalein.[7]

Filter and dry the precipitate.[7]
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Figure 4: Logical workflow for Phenolphthalein synthesis.

Major Applications

Phthalic anhydride is a cornerstone chemical with a wide range of applications:

» Plasticizers: Its primary use is in the production of phthalate esters, which act as plasticizers
to increase the flexibility and durability of polymers, particularly polyvinyl chloride (PVC).[4][5]
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[12]

e Resins: It is a key component in the manufacture of unsaturated polyester resins (UPR) and
alkyd resins. UPRs are used in fiberglass-reinforced plastics, while alkyd resins are used in
paints and coatings.[4][5][13][14]

e Dyes and Pigments: Phthalic anhydride is a precursor for various dyes, including
anthraquinone dyes like quinizarin and phthalein dyes like phenolphthalein. It is also used to
produce phthalocyanine pigments.[5][12][13]

e Pharmaceuticals: It serves as an intermediate in the synthesis of certain pharmaceutical
compounds.[5][12] For example, phthalimide derived from phthalic anhydride is used in the
Gabriel synthesis of amines.[9]

o Other Uses: Other applications include the production of insect repellents, fire retardants,
and as a rubber scorch inhibitor.[4][13]

Safety and Toxicology
Phthalic anhydride is classified as a hazardous substance and requires careful handling.
Hazard Summary:

e Acute Effects: It is irritating to the eyes, skin, and respiratory tract.[15][16] Contact with wet
skin can cause burns, as it hydrolyzes to form phthalic acid.[15]

o Chronic Effects: Long-term exposure can lead to conjunctivitis, rhinitis, bronchitis, and skin
sensitization.[15] It may also cause asthma-like allergies.[16]

o Flammability: It is a combustible solid, and finely dispersed particles can form explosive
mixtures in the air.[16]

Handling and Personal Protective Equipment (PPE):
e Use in a well-ventilated area or with local exhaust ventilation.

o Wear protective gloves, safety goggles, and protective clothing.[10][16]
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 In case of fire, use water spray, foam, dry powder, or carbon dioxide.[16]

» Store in a dry, well-closed container, separated from incompatible materials such as strong
oxidants, acids, and bases.[16]

For detailed toxicological data and exposure limits, refer to relevant safety data sheets and
regulatory bodies. The Occupational Safety and Health Administration (OSHA) has set a
permissible exposure limit (PEL) for phthalic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phthalic Anhydride (CAS No. 85-44-9): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7721444#phthalic-anhydride-cas-number-85-44-9-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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